Cas no 1092564-28-7 (4-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl-2-piperazinone)

• Product Name: 4-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl-2-piperazinone
• CAS No: 1092564-28-7
• MF: C₁₅H₂₂BN₃O₃
• MW: 303.164483547211
• MDL: MFCD13191337
• CID: 2196353
• PubChem ID: 59392613
• Update Time: 2024-01-16

4-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
• 6-(3-Oxopiperazin-1-yl)pyridine-3-boronic acid pinacol ester
• 4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazin-2-one
• 4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazin-2-one
• SCHEMBL9886015
• MFCD13191337
• AKOS030231925
• PS-12915
• 1092564-28-7
• 4-5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl-2-piperazinone

• MDL： MFCD13191337
• Inchi： 1S/C15H22BN3O3/c1-14(2)15(3,4)22-16(21-14)11-5-6-12(18-9-11)19-8-7-17-13(20)10-19/h5-6,9H,7-8,10H2,1-4H3,(H,17,20)
• InChI Key： DDFUXLGPLZVELX-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CC(NCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 303.1754217g/mol
• Monoisotopic Mass: 303.1754217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines